Cas no 25867-19-0 (lycaconitine)

lycaconitine structure
lycaconitine structure
Product Name:lycaconitine
CAS No:25867-19-0
MF:C36H48N2O10
MW:668.77
CID:272164
PubChem ID:101826497
Update Time:2025-04-24

lycaconitine Chemical and Physical Properties

Names and Identifiers

    • Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tetramethoxy-,(1a,6b,14a,16b)-
    • Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tet...
    • lycaconitine
    • [(1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)benzoate
    • Lycoctonine N-succinylanthranilic acid ester
    • N-SUCCINYLANTHRANILIC ACID ESTER
    • UNII-T03UXI5O64
    • LYCOCTONINE LYCACONITINE [MI]
    • Aconitane-7,8-diol, 4-(((2-(2,5-dioxo-1-pyrrolidinyl)benzoyl)oxy)methyl)-16-ethyl-1,6,10,19-tetramethoxy-, (1beta,6beta,10alpha,19beta)-
    • [(1S, 2R, 3R, 4S, 5R, 6S, 8R, 9S, 10S, 13S, 16S, 17R, 18S)-11-ethyl-8, 9-dihydroxy-4, 6, 16, 18-tetramethoxy-11-azahexacyclo[7.7.2.12, 5.01, 10.03, 8.013, 17]nonadecan-13-yl]methyl 2-(2, 5-dioxopyrrolidin-1-yl)benzoate
    • ACONITANE-7,8-DIOL, 4-(((2-(2,5-DIOXO-1-PYRROLIDINYL)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1.ALPHA.,6.BETA.,14.ALPHA.,16.BETA.)-
    • 25867-19-0
    • T03UXI5O64
    • CHEBI:564014
    • CHEBI:6587
    • CHEMBL451640
    • Q27107253
    • [(1S,2R,3R,4S,5R,6S,8R,9S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)benzoate
    • NS00094350
    • C08696
    • Inchi: 1S/C36H48N2O10/c1-6-37-17-33(18-48-31(41)19-9-7-8-10-22(19)38-25(39)11-12-26(38)40)14-13-24(45-3)35-21-15-20-23(44-2)16-34(42,27(21)28(20)46-4)36(43,32(35)37)30(47-5)29(33)35/h7-10,20-21,23-24,27-30,32,42-43H,6,11-18H2,1-5H3/t20-,21-,23+,24+,27-,28+,29-,30+,32+,33+,34-,35+,36-/m1/s1
    • InChI Key: KFXVNXQXPRPLQA-JEUORDJTSA-N
    • SMILES: O[C@@]12[C@H]([C@@H]3[C@@]4(COC(C5=CC=CC=C5N5C(CCC5=O)=O)=O)CC[C@@H]([C@]3([C@@H]3C[C@@H]5[C@H](C[C@]1([C@H]3[C@H]5OC)O)OC)[C@@H]2N(CC)C4)OC)OC

Computed Properties

  • Exact Mass: 668.331
  • Monoisotopic Mass: 668.331
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 10
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.39
  • Melting Point: 111-114°
  • Boiling Point: 803.2°C at 760 mmHg
  • Flash Point: 439.6°C
  • Refractive Index: 1.632
  • Specific Rotation: D +42°; also reported as +31.5°

lycaconitine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L49810-20mg
Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tetramethoxy-,(1a,6b,14a,16b)-
25867-19-0
20mg
¥1872.0 2022-04-27
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